Cas no 946682-86-6 (5-Methyl-2-(tetrahydro-2H-pyran-2-ylmethoxy)-phenylamine)

• Product Name: 5-Methyl-2-(tetrahydro-2H-pyran-2-ylmethoxy)-phenylamine
• CAS No: 946682-86-6
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 1070861
• PubChem ID: 43349578
• Update Time: 2025-06-08

5-Methyl-2-(tetrahydro-2H-pyran-2-ylmethoxy)-phenylamine Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-(tetrahydro-2H-pyran-2-ylmethoxy)-phenylamine
• 946682-86-6
• 5-Methyl-2-((tetrahydro-2H-pyran-2-yl)methoxy)aniline
• 5-methyl-2-(oxan-2-ylmethoxy)aniline
• AKOS009360144

• MDL： MFCD08688405
• Inchi： 1S/C13H19NO2/c1-10-5-6-13(12(14)8-10)16-9-11-4-2-3-7-15-11/h5-6,8,11H,2-4,7,9,14H2,1H3
• InChI Key： FETKKQIWHQYOCB-UHFFFAOYSA-N
• SMILES： O1CCCCC1COC1C=CC(C)=CC=1N

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 365.9±22.0 °C at 760 mmHg
• Flash Point: 192.5±29.6 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-Methyl-2-(tetrahydro-2H-pyran-2-ylmethoxy)-phenylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Methyl-2-(tetrahydro-2H-pyran-2-ylmethoxy)-phenylamine

Professional Introduction to 5-Methyl-2-(tetrahydro-2H-pyran-2-ylmethoxy)-phenylamine (CAS No. 946682-86-6)

5-Methyl-2-(tetrahydro-2H-pyran-2-ylmethoxy)-phenylamine (CAS No. 946682-86-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in drug discovery and development. The presence of a tetrahydro-2H-pyran moiety and a methoxy group on the phenyl ring introduces unique chemical properties that make it an attractive subject for synthetic and biological studies.

The chemical structure of 5-Methyl-2-(tetrahydro-2H-pyran-2-ylmethoxy)-phenylamine (CAS No. 946682-86-6) consists of a phenyl ring substituted with a methyl group at the 5-position and a tetrahydro-2H-pyran-2-ylmethoxy group at the 2-position. This arrangement imparts specific steric and electronic characteristics that can influence its biological activity. The tetrahydro-2H-pyran ring is known for its ability to enhance solubility and bioavailability, making it a valuable feature in drug design.

In recent years, there has been growing interest in the development of novel pharmacological agents that target central nervous system (CNS) disorders. The amine functional group in 5-Methyl-2-(tetrahydro-2H-pyran-2-ylmethoxy)-phenylamine (CAS No. 946682-86-6) suggests potential interactions with neurotransmitter systems, which are critical for the treatment of conditions such as depression, anxiety, and neurodegenerative diseases. Preliminary studies have indicated that compounds with similar structural motifs may exhibit anxiolytic and antidepressant properties.

The synthesis of 5-Methyl-2-(tetrahydro-2H-pyran-2-ylmethoxy)-phenylamine (CAS No. 946682-86-6) involves multi-step organic transformations, including functional group interconversions and protecting group strategies. The introduction of the tetrahydro-2H-pyran ring requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to complex molecules like this one, facilitating their production on a larger scale.

Biological evaluation of 5-Methyl-2-(tetrahydro-2H-pyran-2-yli methoxy)-phenylamine (CAS No. 946682-86-6) has revealed intriguing pharmacological profiles. In vitro studies have demonstrated its ability to modulate certain enzyme activities and receptor binding affinities, which are relevant to therapeutic intervention. For instance, interactions with monoamine oxidase (MAO) and serotonin reuptake transporters have been observed, suggesting potential applications in the treatment of mood disorders.

The impact of the methoxy group on the phenyl ring cannot be overstated, as it significantly influences the compound's metabolic stability and pharmacokinetic properties. Metabolic studies have shown that this group can protect the molecule from rapid degradation by enzymes, thereby extending its half-life in vivo. This characteristic is particularly important for developing drugs that require prolonged therapeutic effects.

In conclusion, 5-Methyl-2-(tetrahydro - 2H - pyran - 2 - ylmethoxy strong >)-< strong >phenylamine strong > (CAS No. 946682 - 86 - 6) is a structurally unique compound with significant potential in pharmaceutical research. Its complex architecture and functional groups make it an excellent candidate for further investigation into CNS disorders and other therapeutic areas. As synthetic chemistry continues to evolve, the accessibility of such compounds will likely increase, opening new avenues for drug development.